Cas no 922727-99-9 (Phenol, 5-bromo-2-(6-bromo-2-benzoxazolyl)-)

Phenol, 5-bromo-2-(6-bromo-2-benzoxazolyl)- structure
922727-99-9 structure
Product Name:Phenol, 5-bromo-2-(6-bromo-2-benzoxazolyl)-
CAS No:922727-99-9
MF:C13H7Br2NO2
MW:369.008181810379
CID:739394
PubChem ID:136257906
Update Time:2025-04-19

Phenol, 5-bromo-2-(6-bromo-2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 5-bromo-2-(6-bromo-2-benzoxazolyl)-
    • 3-bromo-6-(6-bromo-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,4-dien-1-one
    • 3-Bromo-6-(6-bromo-1,3-benzoxazol-2(3H)-ylidene)cyclohexa-2,4-dien-1-one
    • 922727-99-9
    • DTXSID90854690
    • Inchi: 1S/C13H7Br2NO2/c14-7-1-3-9(11(17)5-7)13-16-10-4-2-8(15)6-12(10)18-13/h1-6,17H
    • InChI Key: DFSIRBLHDLNMLG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)OC(C1C=CC(=CC=1O)Br)=N2

Computed Properties

  • Exact Mass: 368.88230g/mol
  • Monoisotopic Mass: 366.88435g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 46.3Ų
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